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Compound of Interest

Compound Name: Manganese dinicotinate

Cat. No.: B15341318 Get Quote

For distribution to researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Manganese Dicotinate, including its

chemical identifiers and contextual information relevant to its study. Due to the limited

availability of specific experimental data for this compound in publicly accessible literature, this

document also furnishes generalized experimental protocols and discusses signaling pathways

associated with manganese, offering a foundational framework for future research.

Chemical Identifiers and Properties
Manganese Dicotinate is a chemical compound of manganese and nicotinic acid. While

detailed experimental data is sparse, the following identifiers have been collated from chemical

supplier databases.
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Identifier Value Source

CAS Number 28029-54-1 [1][2][3][4][5]

Molecular Formula C₁₂H₈MnN₂O₄ [2][3]

Molecular Weight 303.15 g/mol [2]

Synonyms

Manganese(II) dinicotinate,

Mn(3-pyridinecarboxylate)₂,

Nicotinic acid, manganese(II)

salt

[2]

Appearance White Powder [4]

General Experimental Protocols for Manganese
Complexes
While specific experimental protocols for manganese dinicotinate are not readily available,

the following section outlines standard methodologies for the synthesis and characterization of

manganese complexes with organic ligands, which can be adapted by researchers.

Synthesis of Manganese(II) Complexes with Organic
Ligands
A general approach to synthesizing Manganese(II) complexes with organic acid ligands, such

as nicotinic acid, often involves the reaction of a soluble manganese salt with the deprotonated

form of the organic ligand in a suitable solvent.

Example Protocol:

Ligand Preparation: Dissolve the organic ligand (e.g., nicotinic acid) in an aqueous or

alcoholic solvent. The sodium or potassium salt of the ligand can be used or formed in situ

by adding a stoichiometric amount of a base like sodium hydroxide or potassium hydroxide.

Reaction with Manganese Salt: In a separate vessel, dissolve a manganese(II) salt, such as

manganese(II) chloride (MnCl₂) or manganese(II) acetate [Mn(CH₃COO)₂], in the same

solvent system.
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Complex Formation: Slowly add the manganese salt solution to the ligand solution with

constant stirring. The formation of a precipitate may indicate the formation of the manganese

complex. The reaction may be performed under an inert atmosphere (e.g., nitrogen or argon)

to prevent oxidation of the Manganese(II) ion.[6]

Isolation and Purification: The resulting solid product can be isolated by filtration, washed

with the solvent to remove any unreacted starting materials, and then dried under vacuum.[6]

Recrystallization from a suitable solvent can be performed for further purification if

necessary.

Characterization Techniques
A variety of analytical techniques are employed to confirm the structure and purity of

synthesized manganese complexes.
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Technique Purpose

Fourier-Transform Infrared (FT-IR)

Spectroscopy

To identify the functional groups present in the

complex and confirm the coordination of the

ligand to the manganese ion by observing shifts

in the characteristic vibrational frequencies.[6][7]

Elemental Analysis (C, H, N, S)
To determine the empirical formula of the

complex and verify its purity.[6]

Mass Spectrometry (MS)

To determine the molecular weight of the

complex and provide information about its

fragmentation pattern.[6]

X-ray Diffraction (XRD)

For crystalline solids, single-crystal XRD

provides the definitive molecular structure,

including bond lengths and angles. Powder XRD

can be used to assess the crystallinity and

phase purity of the bulk sample.[6][7]

UV-Visible Spectroscopy

To study the electronic transitions within the

complex, which can provide information about

the coordination environment of the manganese

ion.[7]

Magnetic Susceptibility Measurement

To determine the magnetic moment of the

manganese ion, which helps in assigning its

oxidation state and spin state.[8]

Signaling Pathways Associated with Manganese
While specific signaling pathways for manganese dinicotinate have not been elucidated,

extensive research has been conducted on the effects of manganese on various cellular

signaling cascades, particularly in the context of neurotoxicity. It is important to note that the

effects of manganese can be either beneficial as an essential trace element or detrimental at

excessive concentrations.[9][10]

Manganese can influence several key signaling pathways, including the insulin/IGF-1 signaling

(IIS) pathway and the mitogen-activated protein kinase (MAPK) pathway.[9][10]
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Caption: General overview of signaling pathways modulated by manganese.

The diagram above illustrates how manganese can activate the pro-survival PI3K/Akt and

Ras/MAPK pathways via the insulin and IGF-1 receptors.[10] However, at high concentrations,
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manganese can also activate stress-activated protein kinases like JNK and p38, leading to

apoptosis and neuroinflammation.[10]

The following diagram depicts a more detailed workflow for investigating the effects of a

manganese compound on cellular signaling.

Start: Synthesize and
Characterize Mn Complex
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Caption: Experimental workflow for studying signaling effects.

Conclusion
Manganese dinicotinate is a defined chemical entity with a registered CAS number. However,

a significant gap exists in the scientific literature regarding its specific biological activities and

the molecular mechanisms through which it may act. The generalized protocols and signaling

information provided herein offer a starting point for researchers to design and conduct studies

on this and related manganese complexes. Further investigation is warranted to elucidate the

specific properties of manganese dinicotinate and its potential applications in drug

development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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